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Compound of Interest

Compound Name: K-7174 dihydrochloride

Cat. No.: B1684680 Get Quote

Essential Safety and Handling Guide for K-7174
Dihydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like K-7174 dihydrochloride is paramount. This guide provides immediate,

essential safety protocols, operational procedures, and disposal plans to foster a secure

laboratory environment.

Compound Overview: K-7174 dihydrochloride is an orally active proteasome and GATA

inhibitor that induces cell apoptosis and exhibits antitumor activities.[1] It is classified as a

highly hazardous substance, being fatal if swallowed, inhaled, or in contact with skin, and can

cause organ damage through prolonged or repeated exposure.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling K-7174 dihydrochloride to

create a barrier between the researcher and the hazardous material.[2]
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PPE Category Specification Rationale

Hand Protection
Nitrile rubber gloves (minimum

0.11 mm thickness)

Provides a chemical-resistant

barrier to prevent dermal

absorption.[3][4][5]

Eye Protection
Safety glasses with side-

shields or goggles

Protects eyes from splashes

and dust particles.[5][6]

Skin and Body Protection
Protective clothing, such as a

fully buttoned lab coat

Prevents contact of the

chemical with skin.[5]

Respiratory Protection

NIOSH-approved N95 or P1

type dust mask; a P3 filter is

recommended when dusts are

generated.

Prevents inhalation of the toxic

powdered substance.[3][4]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risk and maintain the

integrity of the compound.

Handling:

Work in a designated area, preferably under a chemical fume hood, to control airborne

particles.

Avoid generating dust.[3][4]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Immediately change any contaminated clothing.

Storage:

Store in a tightly closed, original container in a dry and well-ventilated place.[4]
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Store locked up.

Disposal Plan
All waste materials contaminated with K-7174 dihydrochloride must be treated as hazardous

waste and disposed of according to institutional and local regulations.

Waste Collection:

Collect waste in clearly labeled, sealed containers.

Do not mix with other waste streams.[3]

Handle uncleaned containers as if they still contain the product.[3]

Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant.

Do not allow the product to enter drains.[3][4]

Consult your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Scenario Procedural Steps

Skin Contact

1. Immediately take off all contaminated

clothing. 2. Gently wash the affected area with

plenty of soap and water. 3. Immediately call a

POISON CENTER or doctor.

Eye Contact

1. Rinse cautiously with water for several

minutes. 2. Remove contact lenses, if present

and easy to do. Continue rinsing. 3. Immediately

call an ophthalmologist.[5][6]

Inhalation

1. Remove the person to fresh air and keep

them comfortable for breathing. 2. Immediately

call a POISON CENTER or doctor.

Ingestion

1. Rinse mouth. 2. Have the victim drink water

(two glasses at most). Avoid vomiting. 3.

Immediately call a POISON CENTER or doctor.

[5][6]

Spill

1. Evacuate the area. 2. Wear appropriate PPE.

3. Cover drains. 4. Carefully take up the material

without generating dust. 5. Collect in a suitable,

closed container for disposal. 6. Clean the

affected area thoroughly.[3][4]

Diagrams
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Caption: Spill Cleanup Workflow for K-7174 Dihydrochloride.
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Caption: K-7174 Dihydrochloride Mechanism of Action via GATA2 Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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